Cas no 1704-16-1 (3-(1-hydroxyethylidene)pentane-2,4-dione)

• Product Name: 3-(1-hydroxyethylidene)pentane-2,4-dione
• CAS No: 1704-16-1
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1352074
• PubChem ID: 69950
• Update Time: 2025-05-23

3-(1-hydroxyethylidene)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(1-hydroxyethylidene)-
• triacetylmethane
• 3-(1-hydroxyethylidene)pentane-2,4-dione
• 1704-16-1
• InChI=1/C7H10O3/c1-4(8)7(5(2)9)6(3)10/h8H,1-3H
• Triacetylmethane, 97%
• DTXSID80337225
• SCHEMBL12047287

• Inchi： 1S/C7H10O3/c1-4(8)7(5(2)9)6(3)10/h8H,1-3H3
• InChI Key： IZKUHUPRYVVSHM-UHFFFAOYSA-N
• SMILES： O/C(/C)=C(\C(C)=O)/C(C)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(1-hydroxyethylidene)pentane-2,4-dione

Comprehensive Overview of 3-(1-hydroxyethylidene)pentane-2,4-dione (CAS No. 1704-16-1): Properties, Applications, and Industry Insights

3-(1-hydroxyethylidene)pentane-2,4-dione (CAS No. 1704-16-1) is a versatile organic compound with a unique molecular structure, combining a hydroxyethylidene group with a pentane-2,4-dione backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "3-(1-hydroxyethylidene)pentane-2,4-dione synthesis," "CAS 1704-16-1 uses," and "hydroxyethylidene derivatives," highlighting its growing relevance in scientific and industrial circles.

The compound's keto-enol tautomerism is a key feature that influences its reactivity and stability. This property makes it a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds and metal chelators. Recent studies have explored its role in coordination chemistry, where it acts as a ligand for transition metals, opening new avenues for catalytic applications. The rising interest in sustainable chemistry has also spurred investigations into greener synthesis methods for this compound, aligning with the global push for eco-friendly chemical processes.

In the pharmaceutical sector, 3-(1-hydroxyethylidene)pentane-2,4-dione has shown promise as a building block for bioactive molecules. Its structural motifs are found in compounds with potential antimicrobial and anti-inflammatory properties, making it a subject of ongoing drug discovery research. Additionally, its derivatives are being studied for their ability to modulate enzyme activity, a hot topic in precision medicine and targeted therapies. These applications address current healthcare challenges, such as antibiotic resistance and chronic inflammation, which are frequently searched topics in medical and scientific communities.

The agrochemical industry has also taken notice of CAS 1704-16-1, particularly in the development of novel crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are exploring how this compound's derivatives can contribute to pest management solutions with reduced environmental impact. Its potential as a precursor for biodegradable pesticides aligns with the growing demand for green chemistry in agriculture, a trending topic among environmental scientists and policymakers.

From a technical perspective, the physical and chemical properties of 3-(1-hydroxyethylidene)pentane-2,4-dione make it suitable for various industrial applications. Its solubility characteristics and thermal stability are frequently studied parameters, as they determine its performance in different formulations. Recent advancements in analytical techniques, such as HPLC and mass spectrometry, have improved the characterization of this compound, addressing common queries about "1704-16-1 purity analysis" and "quality control methods." These developments are crucial for industries requiring high-purity intermediates for sensitive applications.

The compound's role in material science is another area of growing interest. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has potential implications for gas storage, separation technologies, and catalysis. These applications tie into current research trends focused on advanced materials for energy storage and environmental remediation, topics that consistently rank high in scientific literature searches and funding priorities.

Safety and handling considerations for 3-(1-hydroxyethylidene)pentane-2,4-dione are important aspects frequently searched by laboratory professionals. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this chemical. Recent improvements in safe handling protocols and storage recommendations reflect the chemical industry's commitment to workplace safety, a concern that has gained prominence in post-pandemic work environments.

Looking ahead, the future of CAS 1704-16-1 research appears promising, with potential breakthroughs in medicinal chemistry, green synthesis, and functional materials. The compound's versatility and the growing body of research surrounding it position it as a valuable asset in addressing contemporary scientific and industrial challenges. As interest in specialty chemicals and fine chemicals continues to rise, 3-(1-hydroxyethylidene)pentane-2,4-dione is likely to remain a compound of significant interest across multiple disciplines.